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Compound of Interest

Compound Name: 4-Amino-D,L-benzylsuccinic Acid

Cat. No.: B1208777 Get Quote

Essential Safety and Handling Guide for 4-
Amino-D,L-benzylsuccinic Acid
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential safety and logistical information for 4-
Amino-D,L-benzylsuccinic Acid (CAS: 75043-31-1), including personal protective equipment

(PPE) recommendations, operational procedures, and disposal plans to ensure a safe

laboratory environment.

Hazard Identification and Personal Protective
Equipment
While a specific hazard classification for 4-Amino-D,L-benzylsuccinic Acid is not readily

available, it is prudent to handle it with care, considering the potential for irritation. A Safety

Data Sheet (SDS) for the compound indicates a lack of comprehensive toxicological data[1].

However, safety data for the closely related compound, alpha-Benzylsuccinic acid, indicates it

is classified as a skin irritant (Category 2), a serious eye irritant (Category 2), and may cause

respiratory irritation (Category 3)[2]. Therefore, adopting a cautious approach is recommended.

The following table summarizes the recommended personal protective equipment for handling

4-Amino-D,L-benzylsuccinic Acid, based on available safety data.
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Protection Type Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

To prevent eye contact which

may cause serious irritation[1]

[2].

Hand Protection

Chemical-impermeable gloves

(e.g., nitrile rubber) inspected

prior to use.

To avoid skin contact which

may lead to irritation[1][2].

Respiratory Protection

A full-face respirator is

recommended if exposure

limits are exceeded or if

irritation is experienced. A

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used.

To prevent inhalation of dust

that may cause respiratory

irritation[2].

Body Protection

Wear fire/flame resistant and

impervious clothing. A lab coat

is standard.

To protect skin and clothing

from splashes and spills[1].

Operational and Handling Workflow
Proper handling procedures are critical to minimize exposure and ensure safety. Always handle

4-Amino-D,L-benzylsuccinic Acid in a well-ventilated area, preferably in a chemical fume

hood, and avoid the formation of dust and aerosols[1].

The logical workflow for handling this compound is illustrated in the diagram below.
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Preparation
- Don appropriate PPE

- Work in a ventilated area

Handling
- Avoid dust formation

- Use non-sparking tools

Storage
- Tightly closed container

- Dry, cool, well-ventilated area

Spill Response
- Evacuate area

- Use personal protective equipment

If spill occurs

Disposal
- Collect in suitable, closed containers

- Follow local regulations

For waste

Click to download full resolution via product page

Figure 1. Logical workflow for handling 4-Amino-D,L-benzylsuccinic Acid.

Emergency Procedures and First Aid
In the event of accidental exposure, immediate and appropriate first aid is crucial. The following

table outlines the recommended first aid measures.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Get medical attention if

symptoms occur[2].

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water for at

least 15 minutes. Consult a doctor if skin

irritation persists[1][2].

Eye Contact

Rinse cautiously with pure water for at least 15

minutes, including under the eyelids. Remove

contact lenses if present and easy to do.

Continue rinsing. Consult a doctor[1][2].

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately[1].

Storage and Disposal Plan
Proper storage and disposal are essential for laboratory safety and environmental protection.

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place. Keep it

away from incompatible materials and foodstuff containers[1].

Disposal: Discharge into the environment must be avoided[1]. Chemical waste should be

collected in suitable and closed containers for disposal. All disposal practices must be in

accordance with local, state, and federal regulations. It is recommended to use a licensed

professional waste disposal service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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